Cas no 652994-11-1 (2-Hexanone, 4-(4-methoxyphenyl)-)

• Product Name: 2-Hexanone, 4-(4-methoxyphenyl)-
• CAS No: 652994-11-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1688918
• PubChem ID: 71376193
• Update Time: 2025-04-21

2-Hexanone, 4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)hexan-2-one
• DTXSID50798905
• 652994-11-1

• Inchi： 1S/C13H18O2/c1-4-11(9-10(2)14)12-5-7-13(15-3)8-6-12/h5-8,11H,4,9H2,1-3H3
• InChI Key： VPPTXXFJQLZBCF-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C1C=CC(=CC=1)OC)CC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3